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Introduction
ABC99 is a potent and selective small molecule inhibitor of the Wnt-deacylating enzyme

NOTUM.[1][2] NOTUM acts as a negative regulator of the Wnt signaling pathway by removing

a crucial palmitoleate group from Wnt proteins, thereby preventing their interaction with Frizzled

receptors.[3][4] By inhibiting NOTUM, ABC99 effectively preserves and enhances Wnt

signaling, a pathway paramount to embryonic development, stem cell maintenance, and tissue

regeneration.[1][2][5] These application notes provide a comprehensive overview of the use of

ABC99 in regenerative medicine research, offering detailed protocols and summarizing key

quantitative data to facilitate its application in laboratory settings.

Mechanism of Action: Preservation of Wnt Signaling
ABC99 is an N-hydroxyhydantoin (NHH) carbamate that selectively and irreversibly inhibits

NOTUM with a half-maximal inhibitory concentration (IC50) of 13 nM.[1] In the absence of Wnt

signaling, cytoplasmic β-catenin is targeted for degradation by a destruction complex. Upon

Wnt ligand binding to its receptor Frizzled and co-receptor LRP5/6, this degradation is

inhibited, allowing β-catenin to accumulate and translocate to the nucleus, where it activates
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the transcription of target genes involved in cell proliferation, differentiation, and survival.[5]

NOTUM counteracts this by deacylating Wnt proteins, rendering them inactive. ABC99 blocks

this deacylation, thus maintaining the pool of active Wnt ligands and sustaining downstream

signaling.[1][4]
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Caption: Mechanism of ABC99 in the Wnt/β-catenin signaling pathway.
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Applications in Intestinal Regeneration
The intestinal epithelium undergoes constant renewal driven by intestinal stem cells (ISCs)

located at the base of the crypts of Lieberkühn. Wnt signaling is a critical regulator of ISC

maintenance and proliferation. With age, the regenerative capacity of the intestinal epithelium

declines, partly due to increased expression of NOTUM in the stem cell niche.[6]

Quantitative Data Summary
Experimental
Model

Treatment
Outcome
Measure

Result Reference

Primary murine

intestinal

organoids

500 nM ABC99

for 8 days

Cell population

analysis (FACS)

Increased

frequency of

Lgr5-high ISCs.

[6]

Lgr5-EGFP-

IRES-creERT2

murine intestinal

organoids

50 nM ABC99 for

5 days

Clonogenic

growth of Lgr5-

high stem cells

ABC99 treatment

rescued the

inhibitory effect

of recombinant

NOTUM on

organoid

formation.

[6]

Aged mice (in

vivo)

10 mg/kg ABC99

daily injection for

7 days

Intestinal crypt

regeneration

after injury

Enhanced

regenerative

capacity of aged

intestinal stem

cells and

promoted

recovery from

chemotherapy-

induced damage.

[7]

Aged mice (in

vivo)

10 mg/kg ABC99

daily injection

Relative body

weight

No significant

adverse effects

on body weight

compared to

control.

[6]
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Experimental Protocols
In Vitro Intestinal Organoid Culture

This protocol describes the treatment of established murine intestinal organoids with ABC99 to

assess its effect on stem cell activity.

Start with established
intestinal organoid culture

Treat organoids with
ABC99 (50-500 nM)

or vehicle control (DMSO)

Incubate for 5-8 days,
refreshing medium with

ABC99 every 2 days

Harvest organoids for analysis

FACS analysis for
Lgr5-EGFP+ cells

qRT-PCR for stem
cell markers (Lgr5, Sox9)

Clonogenic assay to
assess organoid-forming

capacity
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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